2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C22H19NO3/c24-22(23-19-10-11-20-21(15-19)26-13-12-25-20)14-16-6-8-18(9-7-16)17-4-2-1-3-5-17/h1-11,15H,12-14H2,(H,23,24)
• InChI Key: PQRWHFANNATVCD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CC3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C22H19NO3
• Molecular Weight: 345.4 g/mol

Description

2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as BPN-15606, is a novel small molecule that has shown potential as a therapeutic agent for various neurological disorders.

Mechanism of Action

2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is a selective phosphodiesterase 4D (PDE4D) inhibitor. PDE4D is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), which is an important second messenger in the brain. By inhibiting PDE4D, 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide increases cAMP levels, which in turn activates various signaling pathways that are involved in regulating cognitive function, memory, and mood.
Biochemical and Physiological Effects:
2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been shown to have a number of biochemical and physiological effects. It increases cAMP levels in the brain, which activates various signaling pathways that are involved in regulating cognitive function, memory, and mood. 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide also increases the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in promoting the growth and survival of neurons in the brain. Additionally, 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been shown to have anti-inflammatory effects in the brain, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is that it has shown promising results in animal models of various neurological disorders. Additionally, it has a good safety profile and does not have any significant side effects. However, one limitation of 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide is that it has not been extensively studied in humans, so its efficacy and safety in humans are not yet fully known.

Future Directions

There are several future directions for research on 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. One direction is to further investigate its potential therapeutic effects in various neurological disorders. Another direction is to study its pharmacokinetics and pharmacodynamics in humans to determine its efficacy and safety as a therapeutic agent. Additionally, it would be interesting to investigate the effects of 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide on other signaling pathways in the brain and to explore its potential as a treatment for other neurological disorders.

Synthesis Methods

2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide was synthesized using a multi-step synthetic route. The first step involved the synthesis of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid, which was then converted into the corresponding acid chloride. The acid chloride was then reacted with 4-biphenylamine to yield the intermediate product, which was further reacted with acetic anhydride to obtain 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide.

Scientific Research Applications

2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been studied extensively for its potential therapeutic effects in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease and also has neuroprotective effects in Parkinson's disease models. 2-(4-biphenylyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has also been shown to have antipsychotic effects in animal models of schizophrenia.